Cas no 70193-21-4 (Trichlamide)

• Product Name: Trichlamide
• CAS No: 70193-21-4
• MF: C₁₃H₁₆Cl₃NO₃
• MW: 340.630041122437
• CID: 59064
• PubChem ID: 329754070
• Update Time: 2025-08-04

Trichlamide Chemical and Physical Properties

Names and Identifiers

• Trichlamide
• N-(1-Butoxy-2,2,2-trichloroethyl)salicylamide
• N-(1-Butoxy-2,2,2-trichloroethyl)-2-hydroxybenzamide
• (RS)-N-(1-butoxy-2,2,2-trichloroethyl)salicylamide
• Hataclean
• n-(1-butoxy-2,2,2-trichlorethyl)-2-hydroxybenzamid
• N-(1-n-Butoxy-2,2,2-trichloraethyl)salicylamid
• N-(l-Butoxy-2,2,2-trichloroethyl)salicylamide
• NK 483
• rac-N-[(1R)-1-butoxy-2,2,2-trichloroethyl]-2-hydroxybenzamide
• Trichlamide [ISO]
• WL 105305
• 70193-21-4
• DTXSID00867877
• N-(1-Butoxy-2,2,2-trichloroethyl)-2-hydroxybenzamide; Hataclean; N-(1-Butoxy-2,2,2-trichloroethyl)salicylamide; NK 483; Trichlamide; WL 105305
• SCHEMBL70426
• NHTFLYKPEGXOAN-UHFFFAOYSA-N
• 2-BENZYLSULFANYL-7-HYDROXY-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE-6-CARBOXYLICACIDETHYLESTER
• NS00015298
• C18916
• Trichlamide 10 microg/mL in Cyclohexane
• Trichlamide, PESTANAL(R), analytical standard
• Benzamide, N-(1-butoxy-2,2,2-trichloroethyl)-2-hydroxy-
• BRN 2882884
• Q27155714
• CHEBI:82058

• MDL： MFCD00128927
• Inchi： 1S/C13H16Cl3NO3/c1-2-3-8-20-12(13(14,15)16)17-11(19)9-6-4-5-7-10(9)18/h4-7,12,18H,2-3,8H2,1H3,(H,17,19)
• InChI Key： NHTFLYKPEGXOAN-UHFFFAOYSA-N
• SMILES： ClC(C(NC(C1C=CC=CC=1O)=O)OCCCC)(Cl)Cl

Computed Properties

• Exact Mass: 339.02000
• Monoisotopic Mass: 339.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: 4.5
• Topological Polar Surface Area: 58.6A^2

Experimental Properties

• Color/Form: White crystals or powders
• Density: 1.4549 (rough estimate)
• Boiling Point: 169.5°C (rough estimate)
• Flash Point: 230.4 °C
• Refractive Index: 1.6200 (estimate)
• PSA: 58.56000
• LogP: 4.02590
• Solubility: Almost insoluble in water, soluble in acetone, ethanol

Trichlamide Security Information

• Symbol:
• Hazard Statement： H411
• Warning Statement： P273
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 51/53
• Safety Instruction： 61
• RTECS：CV2441800
• Hazardous Material Identification：
• Storage Condition：0-6°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids

Additional information on Trichlamide

Professional Introduction to Compound with CAS No. 70193-21-4 and Product Name: Trichlamide

The compound with the CAS number 70193-21-4 and the product name Trichlamide represents a significant advancement in the field of pharmaceutical chemistry and biochemistry. This compound has garnered considerable attention due to its unique structural properties and its potential applications in various therapeutic areas. Trichlamide, as a synthetic molecule, exhibits distinct chemical characteristics that make it a promising candidate for further research and development.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel compounds that can address unmet medical needs. Trichlamide stands out among these compounds due to its multifaceted potential. Its molecular structure, characterized by specific functional groups, allows it to interact with biological targets in a manner that is both selective and efficient. This interaction is crucial for the development of drugs that can modulate biological pathways without causing undue side effects.

One of the most intriguing aspects of Trichlamide is its role in biochemistry. Studies have shown that this compound can influence various metabolic pathways, making it a valuable tool for researchers investigating cellular processes. The ability of Trichlamide to modulate these pathways suggests its potential use in treating a wide range of diseases, including those related to metabolic disorders and inflammation.

Recent research has also highlighted the anti-inflammatory properties of Trichlamide. Inflammation is a key factor in many chronic diseases, and finding effective ways to mitigate it is crucial for improving patient outcomes. The compound’s ability to interact with inflammatory mediators without triggering off-target effects makes it an attractive option for developing anti-inflammatory therapies. This property has been particularly noted in preclinical studies, where Trichlamide demonstrated significant reductions in inflammatory markers in animal models.

The synthesis of Trichlamide is another area of interest within the chemical community. The process involves multiple steps, each requiring precise control to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize this process, resulting in a more efficient and scalable production method. These advancements not only enhance the availability of Trichlamide but also contribute to the broader field of synthetic chemistry by providing new insights into molecular construction.

From a pharmacological perspective, Trichlamide has shown promise in early clinical trials as a potential therapeutic agent. Its ability to cross cell membranes efficiently allows it to reach its target sites within the body, ensuring effective drug delivery. Additionally, its stability under various physiological conditions enhances its bioavailability, making it a viable candidate for oral administration. These attributes are critical for developing drugs that can be easily integrated into daily treatment regimens.

The safety profile of Trichlamide is another critical factor that has been extensively evaluated. Preclinical studies have demonstrated that the compound exhibits low toxicity at therapeutic doses, suggesting its potential for safe clinical use. Further research is ongoing to fully characterize its safety profile and identify any long-term effects that may arise from prolonged exposure.

The impact of Trichlamide extends beyond its immediate therapeutic applications. Its unique chemical properties make it a valuable tool for researchers studying drug mechanisms and interactions at the molecular level. By understanding how Trichlamide interacts with biological targets, scientists can gain insights into broader pharmacological principles that can be applied to other drug discovery efforts.

In conclusion, Trichlamide (CAS No. 70193-21-4) represents a significant advancement in pharmaceutical chemistry with broad implications for therapeutic development. Its unique chemical properties, coupled with its promising biological activities, make it a compound of great interest to researchers and clinicians alike. As further studies continue to elucidate its mechanisms of action and therapeutic potential, Trichlamide is poised to play a crucial role in addressing some of the most pressing challenges in modern medicine.